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Introduction

The MS-39 is a high-resolution anterior segment optical coherence tomographer (AS-OCT)
combined with a Placido disk topographer. It is a diagnostic instrument used in ophthalmology
for detailed imaging and analysis of the cornea and other anterior segment structures of the

eye.[1][2][3] This guide addresses common pitfalls and provides troubleshooting advice for
researchers, scientists, and clinicians using the MS-39 in their practice and studies.

Frequently Asked Questions (FAQSs)

Q1: What are the primary applications of the MS-39?

Al: The MS-39 is primarily used for:

Corneal Topography and Tomography: Detailed mapping of the anterior and posterior
corneal surfaces.[1][2]

Epithelial and Stromal Thickness Mapping: High-resolution measurement of corneal layers,
which is crucial for refractive surgery planning and keratoconus detection.[4][5]

Keratoconus Screening: Early detection and follow-up of keratoconus through various
indices and maps.[6][7][8]

Pre- and Post-operative Assessment for Refractive and Cataract Surgery: Planning for
procedures like LASIK, PRK, and IOL implantation, as well as post-operative evaluation.[1]
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o Anterior Chamber Analysis: Measurement of anterior chamber depth, angles, and crystalline
lens position.[3][6]

e Dry Eye Analysis: Assessment of the tear film.[3]

Q2: How does the MS-39 differ from other corneal imaging devices?

A2: The MS-39 combines two technologies: a Placido disk for anterior corneal surface
topography and a spectral-domain OCT for cross-sectional imaging of the anterior segment.[1]
[2] This combination allows for a comprehensive analysis, including detailed mapping of the
corneal epithelium and stroma with high resolution.[4]

Q3: What are the key parameters for assessing image quality?

A3: When acquiring scans, it is crucial to check the quality specifications. A low-quality capture,
indicated by poor coverage of the keratoscope or sections, should be repeated to ensure the
reliability of the measurement maps.[9]

Q4: Can the display maps be customized?

A4: Yes, the MS-39 software allows for customization of the map displays. While some maps
like the sagittal anterior and posterior views are fixed, other map slots can be populated with
various analyses such as epithelial thickness, stromal thickness, or elevation maps to suit the
user's diagnostic needs.[9]

Troubleshooting Guide
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Issue/Pitfall

Description

Recommended Action

Poor Image Quality / Low

Coverage

The acquired maps show
areas of missing data or the
quality score is low.[9] This can
be due to poor patient
alignment, blinking, or dry

eyes.

Ensure the patient's chin and
forehead are positioned
correctly in the device.[10]
Instruct the patient to blink a
few times before the scan and
then open their eyes wide. Use
artificial tears if necessary.
Recapture the image until a

good quality scan is achieved.

[9]

Misinterpretation of Epithelial

Maps

The epithelial thickness map
may show variations that can
be misinterpreted. It's a
common pitfall to use a fixed
color scale, which may hide
subtle but significant

irregularities.[5]

Always use a dynamic and
normalized color scale when
evaluating epithelial maps.
Adjust the scale to have high
sensitivity (e.g., one-micron
steps) to emphasize any
irregularities.[5] Thinner
epithelium over an area of
posterior surface elevation can
be an early sign of

keratoconus.[5]

Inaccurate Keratoconus

Screening

Relying on a single index for
keratoconus diagnosis can be
misleading. Subclinical
keratoconus can be subjective
to detect.[7]

Utilize a comprehensive set of
indices provided by the MS-39,
including keratometric,
pachymetric, elevation, and
aberration data.[8] The
Keratoconus Summary Indices
(KSI) can be particularly
useful. Compare the findings
with the fellow eye and clinical

examination.

Artifacts in Anterior Chamber

Scans

Fibrin or other obstructions in

the anterior chamber can

Review the cross-sectional
OCT images carefully to

identify any anatomical
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cause imaging artifacts, such abnormalities or artifacts.
as pupillary block.[1] Differentiate these from
measurement noise or device

error.

Experimental Protocols

Protocol: Standard Corneal and Epithelial Thickness
Mapping for Keratoconus Screening

o Patient Preparation:
o Ensure the patient is seated comfortably.
o Adjust the chin rest and forehead strap for proper alignment.[10]
o Instruct the patient to fixate on the internal target.
e Image Acquisition:
o Create a new examination for the patient in the software.[10]

o Select the desired scan pattern (e.g., a raster scan covering the central cornea). The MS-
39 can measure multiple meridians over a 16 mm area.[6]

o Initiate the scan. The device will capture both the Placido topography and the OCT cross-
sections.

o Review the acquisition quality. Recapture if the quality is suboptimal.[9]
o Data Analysis:

o Open the analysis display, which can be configured to show multiple maps simultaneously.
A common layout includes anterior and posterior curvature maps, a pachymetry map, and
an epithelial thickness map.[5][9]

o Corneal Curvature: Examine the anterior and posterior sagittal maps for any steepening,
particularly inferiorly.
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o Pachymetry: Check the thinnest point of the cornea and its location.
o Epithelial Thickness:
= Normalize the color scale of the epithelial map to enhance subtle variations.[5]

» Look for patterns of epithelial thinning, which often occurs over the apex of a developing

cone in keratoconus.[5]

o Keratoconus Summary: Review the summary indices, which provide a statistical analysis

to aid in diagnosis.[8]

Visualizations
Diagram: MS-39 Data Acquisition and Analysis Workflow
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Caption: Workflow for MS-39 data acquisition to clinical decision-making.
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Diagram: Logical Pathway for Keratoconus Detection
with MS-39
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Caption: Key data points for keratoconus detection using the MS-39.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: MS-39 Anterior Segment
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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